C.I. Pigment red 2
C.I. Pigment red 2
Yellowish red solid with a tint of pink or dark red powder. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
6041-94-7
VCID:
VC0008889
InChI:
InChI=1S/C23H15Cl2N3O2/c24-15-10-11-19(25)20(13-15)27-28-21-17-9-5-4-6-14(17)12-18(22(21)29)23(30)26-16-7-2-1-3-8-16/h1-13,29H,(H,26,30)
SMILES:
C1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3C(=C2O)N=NC4=C(C=CC(=C4)Cl)Cl
Molecular Formula:
C23H15Cl2N3O2
Molecular Weight:
436.3 g/mol
C.I. Pigment red 2
CAS No.: 6041-94-7
Main Products
VCID: VC0008889
Molecular Formula: C23H15Cl2N3O2
Molecular Weight: 436.3 g/mol
| CAS No. | 6041-94-7 |
|---|---|
| Product Name | C.I. Pigment red 2 |
| Molecular Formula | C23H15Cl2N3O2 |
| Molecular Weight | 436.3 g/mol |
| IUPAC Name | 4-[(2,5-dichlorophenyl)diazenyl]-3-hydroxy-N-phenylnaphthalene-2-carboxamide |
| Standard InChI | InChI=1S/C23H15Cl2N3O2/c24-15-10-11-19(25)20(13-15)27-28-21-17-9-5-4-6-14(17)12-18(22(21)29)23(30)26-16-7-2-1-3-8-16/h1-13,29H,(H,26,30) |
| Standard InChIKey | VCYBIENCKPXWDZ-HFTWOUSFSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3/C(=N/NC4=C(C=CC(=C4)Cl)Cl)/C2=O |
| SMILES | C1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3C(=C2O)N=NC4=C(C=CC(=C4)Cl)Cl |
| Canonical SMILES | C1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3C(=C2O)N=NC4=C(C=CC(=C4)Cl)Cl |
| Melting Point | 590 to 592 °F (NTP, 1992) |
| Physical Description | Yellowish red solid with a tint of pink or dark red powder. (NTP, 1992) DryPowder; Liquid |
| Description | Yellowish red solid with a tint of pink or dark red powder. (NTP, 1992) |
| Solubility | less than 1 mg/mL at 66° F (NTP, 1992) |
| Synonyms | 4-[(2,5-dichlorophenyl)azo]-3-hydroxy-n-phenylnaphthalene-2-carboxamide;c.i. 12310;Pigment Red 2;PR2-NAPHTHOL RED FRR;Fast Scarlet F2R;2-Naphthalenecarboxamide, 4-(2,5-dichlorophenyl)azo-3-hydroxy-N-phenyl-;CONFASTRED2R;IRGALITEREDFBX |
| PubChem Compound | 22399 |
| Last Modified | Nov 11 2021 |
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